Cas no 1033194-01-2 (4-(2,3,4-trifluorophenyl)but-3-en-2-one)

• Product Name: 4-(2,3,4-trifluorophenyl)but-3-en-2-one
• CAS No: 1033194-01-2
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 5805347
• PubChem ID: 82282245
• Update Time: 2025-06-09

4-(2,3,4-trifluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,4-trifluorophenyl)but-3-en-2-one
• 1033194-01-2
• EN300-1845080

• Inchi： 1S/C10H7F3O/c1-6(14)2-3-7-4-5-8(11)10(13)9(7)12/h2-5H,1H3/b3-2+
• InChI Key： SRYUXIPCWPPFKF-NSCUHMNNSA-N
• SMILES： FC1C(=C(C=CC=1/C=C/C(C)=O)F)F

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2,3,4-trifluorophenyl)but-3-en-2-one

Introduction to 4-(2,3,4-trifluorophenyl)but-3-en-2-one (CAS No. 1033194-01-2)

4-(2,3,4-trifluorophenyl)but-3-en-2-one (CAS No. 1033194-01-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound features a butenone backbone substituted with a 2,3,4-trifluorophenyl group, which imparts distinct physical and chemical properties.

The chemical structure of 4-(2,3,4-trifluorophenyl)but-3-en-2-one is characterized by the presence of a conjugated double bond and a trifluoromethylated aromatic ring. These structural features contribute to its stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies. The compound can be synthesized through a series of well-defined organic reactions, including the coupling of 2,3,4-trifluorobenzaldehyde with an appropriate ketone precursor.

In the realm of pharmaceutical research, 4-(2,3,4-trifluorophenyl)but-3-en-2-one has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit the activity of kinases, which are key targets in cancer therapy. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, potentially improving its pharmacokinetic properties.

Beyond its pharmaceutical applications, 4-(2,3,4-trifluorophenyl)but-3-en-2-one has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The conjugated double bond and the trifluoromethylated aromatic ring contribute to its ability to absorb light in specific wavelength ranges, making it a valuable component in the design of organic semiconductors.

The synthesis of 4-(2,3,4-trifluorophenyl)but-3-en-2-one involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common approach is the Horner-Wadsworth-Emmons reaction, which involves the condensation of an aldehyde with a phosphonate ester. This method provides a versatile route for the preparation of various substituted butenones. Another approach involves the Wittig reaction, where an aldehyde reacts with a ylide to form an alkene.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used to determine the purity and identity of 4-(2,3,4-trifluorophenyl)but-3-en-2-one. Mass spectrometry (MS) is also employed to confirm the molecular weight and structure of the compound. These techniques are crucial for ensuring that the synthesized product meets the required standards for further applications.

The safety profile of 4-(2,3,4-trifluorophenyl)but-3-en-2-one is an important consideration in both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 4-(2,3,4-trifluorophenyl)but-3-en-2-one (CAS No. 1033194-01-2) is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development in these fields. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.